Cas no 89853-01-0 (1,2-dihydro-1-methyl-6-(methylthio)-3H-Pyrazolo[3,4-d]pyrimidin-3-one)

1,2-dihydro-1-methyl-6-(methylthio)-3H-Pyrazolo[3,4-d]pyrimidin-3-one structure
89853-01-0 structure
Product Name:1,2-dihydro-1-methyl-6-(methylthio)-3H-Pyrazolo[3,4-d]pyrimidin-3-one
CAS No:89853-01-0
MF:C7H8N4OS
MW:196.229619026184
CID:2111515
PubChem ID:21098027
Update Time:2025-04-21

1,2-dihydro-1-methyl-6-(methylthio)-3H-Pyrazolo[3,4-d]pyrimidin-3-one Chemical and Physical Properties

Names and Identifiers

    • 1,2-dihydro-1-methyl-6-(methylthio)-3H-Pyrazolo[3,4-d]pyrimidin-3-one
    • GQVIJTAZMUXDKH-UHFFFAOYSA-N
    • 1-Methyl-6-methylsulfanyl-1H-pyrazolo[3,4-d]pyrimidin-3-ol
    • 1-methyl-6-methylsulfanyl-1,2-dihydro-pyrazolo[3,4-d]pyrimidin-3-one
    • 1-methyl-6-methylsulfanyl-2H-pyrazolo[3,4-d]pyrimidin-3-one
    • DA-30328
    • SCHEMBL1813535
    • 1-methyl-6-(methylthio)-1,2-dihydro-3H-pyrazolo[3,4-d]pyrimidin-3-one
    • SCHEMBL15475633
    • 89853-01-0
    • Inchi: 1S/C7H8N4OS/c1-11-5-4(6(12)10-11)3-8-7(9-5)13-2/h3H,1-2H3,(H,10,12)
    • InChI Key: GQVIJTAZMUXDKH-UHFFFAOYSA-N
    • SMILES: S(C)C1=NC=C2C(NN(C)C2=N1)=O

Computed Properties

  • Exact Mass: 196.04188206Da
  • Monoisotopic Mass: 196.04188206Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 83.4Ų
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